![molecular formula C33H59IN2O B126550 Tmc-aea CAS No. 144108-31-6](/img/structure/B126550.png)
Tmc-aea
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Overview
Description
Tmc-aea, also known as 2-(2,3,5-trimethylcyclohexylidene) acetic acid, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including drug discovery and development. This compound is a synthetic molecule that belongs to the class of cyclohexylidene acetic acid derivatives.
Mechanism of Action
The mechanism of action of Tmc-aea is not fully understood. However, studies have shown that this compound may exert its biological effects by inhibiting various signaling pathways and enzymes, including cyclooxygenase-2 (COX-2), nuclear factor-kappaB (NF-kB), and phosphodiesterase-4 (PDE-4). Additionally, this compound has been shown to modulate the immune system by regulating the production of cytokines and chemokines.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Moreover, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of neurological diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of Tmc-aea is its high purity and yield, which makes it a valuable compound for scientific research. Additionally, this compound exhibits a wide range of biological activities, making it a versatile tool for studying various biological processes. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of Tmc-aea. One potential direction is the development of this compound-based drugs for the treatment of various diseases. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential use in modulating the immune system. Moreover, the development of novel synthesis methods for this compound may lead to the production of more potent and selective derivatives. Finally, the use of this compound in combination with other compounds may lead to the development of more effective therapies for various diseases.
Conclusion
In conclusion, this compound is a novel compound with significant potential applications in various fields, including drug discovery and development. This compound exhibits a wide range of biological activities, including anti-inflammatory, antitumor, and antiviral activities. Additionally, this compound has been studied for its potential use in treating various diseases, including Alzheimer's disease and multiple sclerosis. Further studies are needed to elucidate the mechanism of action of this compound and its potential use in modulating the immune system. The development of this compound-based drugs may lead to the development of more effective therapies for various diseases.
Synthesis Methods
Tmc-aea is synthesized through a multistep process that involves the reaction of 2,3,5-trimethylcyclohexanone with ethyl bromoacetate, followed by hydrolysis and decarboxylation. The final product is obtained through recrystallization and purification using various solvents. The synthesis of this compound has been optimized to yield high purity and yield, making it a valuable compound for scientific research.
Scientific Research Applications
Tmc-aea has shown potential applications in various fields, including drug discovery and development, as well as in the study of various biological processes. This compound has been shown to exhibit anti-inflammatory, antitumor, and antiviral activities. Additionally, this compound has been studied for its potential use in treating diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
CAS RN |
144108-31-6 |
---|---|
Molecular Formula |
C33H59IN2O |
Molecular Weight |
626.7 g/mol |
IUPAC Name |
2-[[(3S,10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3-carbonyl]amino]ethyl-trimethylazanium;iodide |
InChI |
InChI=1S/C33H58N2O.HI/c1-23(2)10-9-11-24(3)28-14-15-29-27-13-12-26-22-25(31(36)34-20-21-35(6,7)8)16-18-32(26,4)30(27)17-19-33(28,29)5;/h12,23-25,27-30H,9-11,13-22H2,1-8H3;1H/t24-,25+,27?,28-,29?,30?,32+,33-;/m1./s1 |
InChI Key |
DHSXKGQVDZYBPG-MHCSTSKJSA-N |
Isomeric SMILES |
C[C@H](CCCC(C)C)[C@H]1CCC2[C@@]1(CCC3C2CC=C4[C@@]3(CC[C@@H](C4)C(=O)NCC[N+](C)(C)C)C)C.[I-] |
SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)C(=O)NCC[N+](C)(C)C)C)C.[I-] |
Canonical SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)C(=O)NCC[N+](C)(C)C)C)C.[I-] |
synonyms |
cholesteryl-3beta-carboxyamidoethylene-trimethylammonium iodide N,N,N-trimethyl-N'-cholesteryl amidoethyl ammonium N,N,N-trimethyl-N'-cholesteryl amidoethyl ammonium iodide TMC-AEA |
Origin of Product |
United States |
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